Cas no 32719-11-2 ((-)-chlorogenic acid)

(-)-chlorogenic acid structure

Product Name:(-)-chlorogenic acid

CAS No:32719-11-2

MF:C₁₆H₁₈O₉

MW:354.308725833893

CID:2075587

PubChem ID:12310831

Update Time:2025-04-21

(-)-chlorogenic acid Chemical and Physical Properties

Names and Identifiers

- (-)-chlorogenic acid
- (1S,3R,4R,5R)-3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxycyclohexanecarboxylic acid
- 3-caffeoyl quinic acid
- 3-caffeoyl-D-quinic acid
- 3-CQA
- 3-mono-O-caffeoylquinic acid
- 3-O-caffeoylquinic acid
- 5-caffeoyl quinic acid
- 5-CQA
- 5-O-caffeoylquinic acid
- CHA
- chlorogenic acid
- neochlorogenic acid
- (1R,3R,4S,5R)-3-{[(2Z)-3-(3,4-Dihydroxyphenyl)-2-propenoyl]oxy}-1,4,5-trihydroxycyclohexanecarboxylic acid
- DTXSID701029769
- Q27265388
- CYCLOHEXANECARBOXYLIC ACID, 3-((3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPENYL)OXY)-1,4,5-TRIHYDROXY-, (1R-(1.ALPHA.,3.ALPHA.(Z),4.ALPHA.,5.BETA.))-
- CHEBI:143538
- cis-5-caffeoyl-quinic acid
- UNII-6RO47OBY4X
- Quinic acid, 5-caffeoyl-, Z-
- Neochlorogenic acid, (Z)-
- 1D21E4DB-0ECD-4A85-B3DC-62E40F15B610
- 6RO47OBY4X
- cis-3-Cqa
- cis-3-Caffeoylquinic acid
- 32719-11-2
- (1R,3R,4S,5R)-3-[(Z)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylic acid
- Cyclohexanecarboxylic acid, 3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,4,5-trihydroxy-, (1R-(1alpha,3alpha(Z),4alpha,5beta))-
- (Z)-Neochlorogenic acid
- Cyclohexanecarboxylic acid, 3-(((2Z)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-1,4,5-trihydroxy-, (1R,3R,4S,5R)-
- Cyclohexanecarboxylic acid, 3-(((2Z)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,4,5-trihydroxy-, (1R,3R,4S,5R)-
- Inchi： 1S/C16H18O9/c17-9-3-1-8(5-10(9)18)2-4-13(20)25-12-7-16(24,15(22)23)6-11(19)14(12)21/h1-5,11-12,14,17-19,21,24H,6-7H2,(H,22,23)/b4-2+
- InChI Key： CWVRJTMFETXNAD-DUXPYHPUSA-N
- SMILES： OC1C(O)C(OC(/C=C/C2C=C(O)C(O)=CC=2)=O)CC(C(=O)O)(O)C1

Computed Properties

Exact Mass: 354.09508215Da
Monoisotopic Mass: 354.09508215Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 534
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 165Å²

(-)-chlorogenic acid Production Method

Production Method 1

87099-73-8

32719-11-2

906-33-2

15016-60-1

202650-88-2

1372766-27-2

87099-76-1

1372557-77-1

Reaction Conditions

1.1 Reagents: Water Solvents: Water ; 10 min, 100 °C

Reference

: Investigating the Chemical Changes of Chlorogenic Acids during Coffee Brewing: Conjugate Addition of Water to the Olefinic Moiety of Chlorogenic Acids and Their Quinides

Matei, Marius Febi; Jaiswal, Rakesh; Kuhnert, Nikolai, Journal of Agricultural and Food Chemistry, 2012, 60(49), 12105-12115